Cas no 52547-00-9 (3-methylisothiazol-5-amine;hydrochloride)

• Product Name: 3-methylisothiazol-5-amine;hydrochloride
• CAS No: 52547-00-9
• MF: C₄H₇ClN₂S
• MW: 150.629778146744
• MDL: MFCD00012716
• CID: 371536
• PubChem ID: 2723918
• Update Time: 2025-11-05

3-methylisothiazol-5-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylisothiazol-5-amine hydrochloride
• 5-Amino-3-methyl-isothiazole hydrochloride
• 5-Amino-3-methylisothiazole HCl
• 5-AMINO-3-METHYLISOTHIAZOLE HYDROCHLORIDE
• 5-Isothiazolamine,3-methyl-, hydrochloride (1:1)
• isothiazol-5-amine hydrochloride
• 3-methylisothiazol-5-amine;hydrochloride
• 3-Methyl-isothiazol-5-ylamine hydrochloride
• ZRTGHKVPFXNDHE-UHFFFAOYSA-N
• CS-M1245
• 3-methyl-5-aminoisothiazole hydrochloride
• 3-methyl-1,2-thiazol-5-amine Hydrochloride
• BP-20132
• H2NFR7BJQ3
• DTXSID60966976
• 3-methyl-isothiazole-5-amine hydrochloride
• 5-ISOTHIAZOLAMINE, 3-METHYL-, MONOHYDROCHLORIDE
• AKOS009097979
• 5-Amino-3-methylisothiazole monohydrochloride
• FT-0630068
• SCHEMBL187027
• Z204042038
• MFCD00012716
• 3-Methylisothiazol-5-amine HCl
• 3-methylisothiazole-5-amine hydrochloride
• 3-methyl-5-amino-isothiazole hcl
• SB37511
• 52547-00-9
• F2158-1510
• A829135
• NS00088962
• 5-Isothiazolamine, 3-methyl-, hydrochloride (1:1)
• TS-01985
• EN300-25458
• SY027628
• 3-Methyl-1,2-thiazol-5-amine--hydrogen chloride (1/1)
• 3-methyl-1,2-thiazol-5-amine;hydrochloride
• 5-Amino-3-methylisothiazole, HCl
• AMY37729
• 5-Amino-3-methylisothiazolehydrochloride

• MDL： MFCD00012716
• Inchi： 1S/C4H6N2S.ClH/c1-3-2-4(5)7-6-3;/h2H,5H2,1H3;1H
• InChI Key： ZRTGHKVPFXNDHE-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 150.00200
• Monoisotopic Mass: 150.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 67.2A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Melting Point: 300 °C (lit.)
• Boiling Point: 120.7 °C at 760 mmHg
• Flash Point: 26.8 °C
• PSA: 67.15000
• LogP: 2.41690
• Solubility: Not available

3-methylisothiazol-5-amine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• RTECS：NX8150300
• Storage Condition：2-8 °C
• Safety Term：S24/25

Additional information on 3-methylisothiazol-5-amine;hydrochloride

Introduction to 3-methylisothiazol-5-amine;hydrochloride (CAS No: 52547-00-9)

The compound 3-methylisothiazol-5-amine;hydrochloride, identified by the CAS number 52547-00-9, is a significant chemical entity that has garnered attention in the field of pharmaceutical research and development. This compound belongs to the isothiazole class, a heterocyclic compound featuring a sulfur atom in its ring structure, which contributes to its unique chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and potential therapeutic applications.

3-methylisothiazol-5-amine;hydrochloride has been studied for its pharmacological potential, particularly in the context of antimicrobial and anti-inflammatory activities. Recent research has highlighted its role as a precursor in the synthesis of more complex molecules with therapeutic benefits. The structural framework of this compound allows for modifications that can fine-tune its biological activity, making it a versatile scaffold for drug discovery.

In the realm of medicinal chemistry, the isothiazole moiety is well-documented for its ability to interact with biological targets such as enzymes and receptors. The presence of an amine group at the 5-position and a methyl group at the 3-position in 3-methylisothiazol-5-amine;hydrochloride introduces specific reactivity that can be exploited for designing novel drugs. For instance, studies have demonstrated its utility in developing compounds that exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases.

One of the most compelling aspects of 3-methylisothiazol-5-amine;hydrochloride is its role in the synthesis of derivatives that show promise in preclinical studies. Researchers have explored its potential as an intermediate in creating molecules with enhanced binding affinity to therapeutic targets. The hydrochloride form, in particular, has been found to improve the pharmacokinetic properties of derived compounds, including their absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-methylisothiazol-5-amine;hydrochloride for their pharmacological activity. Virtual screening techniques have been employed to identify structural analogs with improved efficacy and reduced side effects. These computational approaches have accelerated the drug discovery process, allowing researchers to focus on the most promising candidates for further development.

The synthesis of 3-methylisothiazol-5-amine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

From a regulatory perspective, 3-methylisothiazol-5-amine;hydrochloride must undergo rigorous testing to demonstrate safety and efficacy before it can be considered for clinical use. Preclinical studies involving cell culture and animal models are essential to evaluate its biological activity and potential toxicities. These studies provide critical data that informs decisions regarding further development and eventual human testing.

The versatility of 3-methylisothiazol-5-amine;hydrochloride extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its role in material science applications, where its unique chemical properties make it suitable for developing novel polymers and coatings. The ability to incorporate functional groups into its structure allows for tailored materials with specific characteristics, such as enhanced durability or biodegradability.

In conclusion, 3-methylisothiazol-5-amine;hydrochloride (CAS No: 52547-00-9) represents a compound of considerable interest in both academic research and industrial applications. Its structural features and reactivity make it a valuable tool for developing new pharmaceuticals and advanced materials. As research continues to uncover new possibilities for this compound, its significance is likely to grow further, contributing to advancements across multiple scientific disciplines.